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Compound of Interest

Compound Name: Temephos-d12

Cat. No.: B15562944

An In-depth Technical Guide to Temephos-d12: Properties, Analysis, and Core Applications

This technical guide provides a comprehensive overview of Temephos-d12, a deuterated
isotopologue of the organophosphate larvicide Temephos. Designed for researchers, scientists,
and drug development professionals, this document details its chemical and physical
properties, its primary application as an internal standard in analytical chemistry, and the
mechanism of action of its non-labeled counterpart.

Core Compound Properties

Temephos-d12 is the deuterium-labeled version of Temephos.[1][2][3] It serves as an
invaluable tool in analytical methodologies, particularly in mass spectrometry-based
guantification, where it is used as an internal standard to ensure accuracy and precision.[3]

Quantitative Data Summary

The key quantitative properties of Temephos-d12 are summarized in the table below for easy
reference and comparison.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b15562944?utm_src=pdf-interest
https://www.benchchem.com/product/b15562944?utm_src=pdf-body
https://www.benchchem.com/product/b15562944?utm_src=pdf-body
https://www.benchchem.com/product/b15562944?utm_src=pdf-body
https://grokipedia.com/page/Temefos
https://www.dipterajournal.com/pdf/2025/vol12issue6/PartA/12-4-12-454.pdf
https://www.medchemexpress.com/temephos-d12.html
https://www.medchemexpress.com/temephos-d12.html
https://www.benchchem.com/product/b15562944?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15562944?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value

CAS Number 1219795-39-7[2][4][5]
Molecular Formula C16HsD1206P2S3[2][4]
Molecular Weight 478.54 g/mol [1][2]
Accurate Mass 478.065

Temefos-d12, O,0,0',0'-Tetramethyl-d12 O,0'-

Synonyms thiodi-p-phenylene bis(phosphorothioate)[3][4]
Purity >95%

Physical Format Neat or in solution[6][7]

Storage Temperature +4°C[7]

Unlabeled CAS No. 3383-96-8[4][7]

Mechanism of Action of Temephos

Temephos, the non-labeled parent compound, is a non-systemic organophosphate insecticide.
[6] Its primary mode of action is the inhibition of the enzyme acetylcholinesterase (AChE) within
the central nervous system of insects.[1][6]

» Normal Nerve Function: The neurotransmitter acetylcholine (ACh) is released at the synaptic
cleft to transmit a nerve impulse. AChE rapidly hydrolyzes ACh to terminate the signal.

« Inhibition by Temephos: Temephos, or its active metabolite temephos-oxon, acts as an
irreversible inhibitor of AChE by phosphorylating the serine hydroxyl group at the enzyme's
active site.[6]

o Consequence: This inactivation leads to an accumulation of ACh in the synapse, causing
continuous nerve stimulation, which results in paralysis and ultimately death of the insect
larvae.[1][2][6]
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Sample Preparation

1. Water Sample
Collection (e.g., 1L)

2. Spiking with
Temephos-d12 (Internal Std.)

3. Solid-Phase Extraction (SPE)

(e.g., HLB cartridge)

4. Elution of Analytes

5. Concentration & Reconstitution
in appropriate solvent

Instrumental Analysis

6. Injection into
GC-MS or LC-MS/MS

7. Chromatographic
Separation

8. Mass Spectrometric
Detection (MRM/SIM)

Data Processing

9. Peak Integration for
Temephos & Temephos-d12
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10. Calibration Curve
Generation
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11. Quantification of
Temephos Concentration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Temephos-d12 CAS number and molecular weight].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15562944#temephos-d12-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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